Cas no 1173399-33-1 (N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1173399-33-1
• MF: C₁₃H₁₁ClN₄OS
• MW: 306.770639657974
• CID: 5980055
• PubChem ID: 42110533
• Update Time: 2025-05-30

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, N-(4-chloro-3-methyl-2(3H)-benzothiazolylidene)-1-methyl-
• AKOS024496046
• F5086-0446
• SR-01000920727-1
• N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-2-methylpyrazole-3-carboxamide
• N-[(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-5-carboxamide
• SR-01000920727
• (E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide
• 1173399-33-1

• Inchi： 1S/C13H11ClN4OS/c1-17-11-8(14)4-3-5-10(11)20-13(17)16-12(19)9-6-7-15-18(9)2/h3-7H,1-2H3
• InChI Key： CVSJMUWKMLNMJW-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N=C2N(C)C3=C(Cl)C=CC=C3S2)=O)=CC=N1

Computed Properties

• Exact Mass: 306.0342099g/mol
• Monoisotopic Mass: 306.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 485.9±51.0 °C(Predicted)
• pka: -0.55±0.10(Predicted)

Additional information on N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1173399-33-1)

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1173399-33-1, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The structural framework of this molecule incorporates multiple functional groups, including a benzothiazole core and a pyrazole moiety, which are well-documented for their pharmacological properties.

The benzothiazole scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceutical agents. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chloro substituent at the 4-position of the benzothiazole ring enhances the electrophilicity of the molecule, making it a potential candidate for further derivatization and functionalization. This feature is particularly valuable in drug design, as it allows for the creation of novel analogs with tailored biological activities.

The pyrazole ring in N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide contributes to the molecule's overall pharmacophore. Pyrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms within this pyrazole moiety, combined with the benzothiazole core, likely contributes to the compound's unique pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The combination of benzothiazole and pyrazole moieties in N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide positions it as a promising candidate for further investigation. Studies have demonstrated that such hybrid structures can exhibit enhanced binding affinity and improved pharmacokinetic properties compared to simpler molecules.

The carboxamide functional group at the 5-position of the pyrazole ring adds another layer of complexity to the molecule's structure. Carboxamides are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. This feature is particularly important in drug development, as it can affect how well a drug is absorbed and distributed within the body.

In vitro studies have begun to explore the potential applications of N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1-methyl-1H-pyrazole-5-carboxamide in various therapeutic areas. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. These findings are particularly encouraging given the growing interest in targeted therapies that modulate specific biological pathways.

The synthesis of N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene - 1-methyl - 1H-pyrazole - 5-carboxamide involves a multi-step process that requires careful control of reaction conditions. The introduction of the chloro substituent at the 4-position of the benzothiazole ring is a critical step in this synthesis. It necessitates precise temperature control and an inert atmosphere to prevent unwanted side reactions.

The formation of the pyrazole moiety is another key step in the synthesis. This involves condensation reactions between appropriate precursors under controlled conditions. The use of catalysts and ligands can significantly influence the yield and purity of the final product. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been explored to optimize these reactions.

The purification and characterization of N-(2E) - 4 - chloro - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene - 1 - methyl - 1 H - pyrazole - 5 - carboxamide are essential steps in ensuring its suitability for further biological testing. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm its identity and purity.

The pharmacological evaluation of this compound is ongoing and involves both in vitro and in vivo studies. In vitro assays are used to assess its activity against various targets, including enzymes and receptors relevant to specific diseases. These studies provide initial insights into the compound's potential therapeutic applications.

In vivo studies extend this evaluation by examining how N-(2E) - 4 - chloro - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 ylidene - 1 methyl - 1 H pyrazole carboxamide behaves within living organisms. These studies help determine its efficacy, safety profile, and pharmacokinetic properties. Animal models are often used to simulate human responses and provide valuable data on dosing regimens and potential side effects.

The future prospects for N-(2E) - 4-chloro-three-methyl-two-threedihydro-one-thribenzo-thialozol-two-yldine-one-methyleleven-H-pyrazol-five-carboxamide are promising given its unique structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The development of new drugs is a complex process that requires interdisciplinary collaboration across multiple fields. The study of N-(2E) four-chlorine-three-methyle-two-three-dihydro-one-three-benzo-thialozol-two-yldine-one-methyleleven-H-pyrazol-five-carboxamide exemplifies this by highlighting how advances in synthetic chemistry can lead to novel bioactive molecules with potential therapeutic applications.